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Compound of Interest

Compound Name: Thallium(l) acetate

Cat. No.: B042265

An In-depth Technical Guide to Thallium(l)
Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, physical
description, and experimental considerations for Thallium(l) acetate (TICH3COO). The
information is intended for professionals in research and development who require detailed
data for laboratory and drug development applications.

Physical Description

Thallium(l) acetate is a white, odorless, crystalline solid.[1][2][3] It can appear as a powder,
fine crystalline powder, or wet crystalline aggregates.[1][4] The compound is known to be
deliqguescent and hygroscopic, meaning it readily absorbs moisture from the air.[1][2][5][6][7][8]

Physicochemical Properties

A summary of the key physical and chemical properties of Thallium(l) acetate is presented
below. These values are compiled from various sources and represent a critical dataset for
handling, storage, and application of this compound.

Table 1: Physical Properties of Thallium(l) Acetate
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Property Value Source(s)
White to off-white crystalline

Appearance ) [1][2][4]
solid/powder

Odor Odorless [1][3]

Melting Point 124-128 °C (255-262 °F) [4]

131 °C (268 °F)

[OI10][11][12]

110 °C (230 °F)

[1]3]

Boiling Point 117.1 °C (at 760 mmHg) [4]

Density / Specific Gravity 3.68 g/lcm? [L][2][3]14]111][12]
3.77 g/lcm3 [417119]

3.765 g/cm?3 (at 137 °C) [11[3]

Vapor Pressure 14.7 mmHg [11[7]

Sensitivity

Hygroscopic, Air and Moisture

Sensitive

(21051617181 3]

Table 2: Chemical Identifiers for Thallium(l) Acetate
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Identifier Value Source(s)
Molecular Formula C2H302Tl or TIOOCCHs3 [111419112]
Molecular Weight 263.43 g/mol [1]14]
263.42 g/mol [319]
CAS Number 563-68-8 [1][4][12]
EC Number 209-257-5 [4119]
PubChem CID 11247 [1]
IUPAC Name thallium(1+) acetate [11[4109]
Synonyms Thallous acetate, Thallium oI 2I4]
monoacetate

Table 3: Solubility Profile of Thallium(l) Acetate
Solvent Solubility Source(s)
Water Soluble / Very Soluble (112113111 1][12]
Moderately water soluble [91[15]
100 mg/mL (at RT) [4]
Sparingly soluble in hot water [2][7][16]
Alcohol / Ethanol Soluble [21[7][11][16]
Chloroform Soluble [2][7][16]
Ether Soluble [2][7][16]
Acetone Insoluble [2][7][16]

Chemical Properties and Reactivity

Thallium(l) acetate is an acetate salt of monovalent thallium.[1] It is a stable compound under

standard ambient conditions but is sensitive to moisture.[8][10] When heated to decomposition,
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it emits toxic fumes of thallium.[1] As a salt of a weak acid and a weak base, its aqueous
solutions are basic and will neutralize acids.[2] It is generally not a strong oxidizing or reducing
agent but can participate in such reactions.[2] The compound is incompatible with strong acids
and strong oxidizing agents.[13]

Experimental Protocols
4.1 Synthesis of Thallium(l) Acetate

A common laboratory-scale synthesis involves the reaction of a thallium(l) base with acetic
acid.

e Objective: To prepare Thallium(l) acetate from Thallium(l) carbonate or hydroxide.
e Materials:

o Thallium(l) carbonate (TI2COs) or Thallium(l) hydroxide (TIOH)

o Glacial acetic acid (CHzCOOH)

o Deionized water

o Ethanol

o Reaction flask, condenser, heating mantle, filtration apparatus (e.g., Buchner funnel),
crystallizing dish.

o Methodology:

o A stoichiometric amount of Thallium(l) carbonate or hydroxide is carefully added in
portions to a flask containing an excess of dilute acetic acid. The reaction should be
performed in a well-ventilated fume hood due to the high toxicity of thallium compounds.

o The mixture is gently heated and stirred until the reaction is complete and a clear solution
is obtained.

o The resulting solution is then concentrated by evaporation.[2]
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o The concentrated solution is allowed to cool, leading to the crystallization of Thallium(l)
acetate.

o For purification, the crude product can be recrystallized from alcohol.[2]

o The purified crystals are collected by filtration, washed with a small amount of cold
ethanol, and dried under vacuum in a desiccator to protect from moisture.

An alternative method involves dissolving thallium(lll) oxide in a mixture of acetic acid and
acetic anhydride and stirring at 80-90°C.[17] After filtration, the product crystallizes upon
cooling.[17]
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Synthesis of Thallium(l) Acetate
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Caption: Synthesis pathway for Thallium(l) acetate.

4.2 Protocol for Purity Assessment using Melting Point Determination

+ Objective: To assess the purity of a synthesized batch of Thallium(l) acetate.
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 Principle: Pure crystalline solids have a sharp, well-defined melting point. Impurities typically
depress the melting point and broaden the melting range.

e Apparatus:
o Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital equivalent)
o Capillary tubes (sealed at one end)
o Sample of synthesized Thallium(l) acetate, finely powdered.

o Methodology:

o A small amount of the dry, powdered Thallium(l) acetate is packed into a capillary tube to
a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated rapidly to about 15-20 °C below the expected melting point (approx.
131 °C).

o The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

o The temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire solid phase has turned to liquid (completion of melting) are
recorded.

o The observed melting range is compared to the literature value. A narrow range (e.g., 0.5-
1 °C) close to the literature value indicates high purity.
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Workflow for Melting Point Determination

Prepare Sample:

Dry and powder Thallium(l) Acetate

Pack Capillary Tube
(2-3 mm height)

l

Place in Melting
Point Apparatus

i

Rapid Heating
(to ~115°C)

l

Slow Heating
(2-2°C / min)

Record Melting Range:
- Temp. of first liquid drop
- Temp. of complete melting

Compare with
Literature Value

Click to download full resolution via product page

Caption: Experimental workflow for purity analysis.

Toxicology and Biological Effects
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Thallium(l) acetate is a highly toxic compound and is classified as a dangerous poison.[1][3] It
is fatal if swallowed, inhaled, or absorbed through the skin.[2][5][6] Exposure can lead to
severe health effects, including damage to the nervous system, liver, and kidneys.[13]

The mechanism of its neurotoxicity involves interference with synaptic transmission. Studies
suggest that thallium ions (TI*) can antagonize calcium ion (Ca2*) dependent processes
presynaptically, thereby blocking the release of neurotransmitters.[1] This action leads to a
dose-dependent, irreversible paralysis in neuromuscular preparations.[1] Furthermore, thallium
toxicity is associated with its penetration into the intramitochondrial space and its interaction
with mitochondrial membranes.[1] It has also been identified as an apoptosis inducer.[1][15]
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Simplified Mechanism of Thallium Neurotoxicity
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Caption: Logical pathway of thallium neurotoxicity.

Applications

Despite its toxicity, Thallium(l) acetate has specialized applications in research and industry:
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» Organic Synthesis: It is used as a reagent and catalyst in various organic reactions.[15][18]
[19]

» Material Science: It serves as a precursor for synthesizing thallium-containing materials like
superconducting films and optical glasses.[2][11][19]

o Ore Separation: It is used in the preparation of high-density solutions for the flotation and
separation of ore constituents.[2][19]

» Microbiology: It has been used as a selective agent in growth media.[14][16]
e Analytical Chemistry: Employed in methods for the detection of metal ions.[18]

Historically, it was used as a depilatory agent and a rodenticide, but these uses have been
discontinued due to numerous poisonings.[2][11]

Handling, Storage, and Safety

o Handling: Due to its acute toxicity, Thallium(l) acetate must be handled under a chemical
fume hood.[10] Appropriate personal protective equipment (PPE), including nitrile gloves,
safety goggles, a face shield, and a lab coat, is mandatory.[5][20] Avoid creating dust and
ensure adequate ventilation.[5]

o Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[5][10][13] It
should be stored locked up or in an area accessible only to authorized personnel.[10] Due to
its hygroscopic nature, it should be protected from moisture and may require storage under
an inert gas.[5]

» Disposal: Thallium(l) acetate and any contaminated materials must be disposed of as
hazardous waste in accordance with local, state, and federal regulations.[5][13] Do not allow
it to enter drains or the environment.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.sigmaaldrich.com/DE/de/product/aldrich/t8266
https://www.chemimpex.com/products/01944
https://www.sigmaaldrich.com/SG/en/product/aldrich/t8266
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7350283.htm
https://www.drugfuture.com/chemdata/thallium-acetate.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/t8266
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7350283.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/t8266
https://en.wikipedia.org/wiki/Thallous_acetate
https://www.fishersci.ca/shop/products/thallium-i-acetate-99-995-metals-basis-thermo-scientific/aa1184222
https://www.chemimpex.com/products/01944
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7350283.htm
https://www.drugfuture.com/chemdata/thallium-acetate.html
https://www.benchchem.com/product/b042265?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/sial/14765
https://prochemonline.com/wp-content/uploads/2021/06/3525.ThalliumIAcetate.pdf
https://www.echemi.com/sds/thallicacetate-pid_Seven17462.html
https://prochemonline.com/wp-content/uploads/2021/06/3525.ThalliumIAcetate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3525.ThalliumIAcetate.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/14765
https://nj.gov/health/eoh/rtkweb/documents/fs/3062.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/14765
https://prochemonline.com/wp-content/uploads/2021/06/3525.ThalliumIAcetate.pdf
https://www.benchchem.com/product/b042265?utm_src=pdf-body
https://prochemonline.com/wp-content/uploads/2021/06/3525.ThalliumIAcetate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3062.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3525.ThalliumIAcetate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA11842~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2017:50:32~~Thallium%20(I
https://www.benchchem.com/product/b042265?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. thallium(l) acetate | C2H302.TI | CID 11247 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. THALLIUM(I) ACETATE | 563-68-8 [chemicalbook.com]

e 3. THALLIUM ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 4.You are being redirected... [bio-world.com]

e 5. prochemonline.com [prochemonline.com]

e 6. assets.thermofisher.com [assets.thermofisher.com]

e 7. parchem.com [parchem.com]

8. fishersci.com [fishersci.com]

e 9. americanelements.com [americanelements.com]

[ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ]
e T T e o e
© 0 N o U1~ W N B O

o 20.

. sigmaaldrich.com [sigmaaldrich.com]

. Thallium Acetate [drugfuture.com]

. Thallium (1) Acetate - ProChem, Inc. [prochemonline.com]

. nj.gov [nj.gov]

. Thallous acetate - Wikipedia [en.wikipedia.org]

. Thallium(l)-acetat 299% | Sigma-Aldrich [sigmaaldrich.com]

. Thallium(l) acetate, 99.995% (metals basis) | Fisher Scientific [fishersci.ca]
. Thallium (1) acetate [himedialabs.com]

. chemimpex.com [chemimpex.com]

. Thallium(l) acetate =99 563-68-8 [sigmaaldrich.com]

echemi.com [echemi.com]

» To cite this document: BenchChem. [Thallium(l) acetate chemical properties and physical
description.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042265#thallium-i-acetate-chemical-properties-and-
physical-description]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/11247
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7350283.htm
https://cameochemicals.noaa.gov/chemical/12777
https://www.bio-world.com/biodetergents/thalliumi-acetate-p-42000080
https://prochemonline.com/wp-content/uploads/2021/06/3525.ThalliumIAcetate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA11842~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2017:50:32~~Thallium%20(I
https://parchem.com/chemical-supplier-distributor/thallium-i-acetate-034510
https://www.fishersci.com/store/msds?partNumber=T82I25&productDescription=THALLOUS+ACETATE+P+25G+INDIV&vendorId=VN00033897&countryCode=US&language=en
https://www.americanelements.com/thallium-i-acetate-563-68-8
https://www.sigmaaldrich.com/US/en/sds/sial/14765
https://www.drugfuture.com/chemdata/thallium-acetate.html
https://prochemonline.com/product/thalliumiacetate-3525/
https://nj.gov/health/eoh/rtkweb/documents/fs/3062.pdf
https://en.wikipedia.org/wiki/Thallous_acetate
https://www.sigmaaldrich.com/DE/de/product/aldrich/t8266
https://www.fishersci.ca/shop/products/thallium-i-acetate-99-995-metals-basis-thermo-scientific/aa1184222
https://www.himedialabs.com/us/rm610-thallium-i-acetate.html
https://www.chemimpex.com/products/01944
https://www.sigmaaldrich.com/SG/en/product/aldrich/t8266
https://www.echemi.com/sds/thallicacetate-pid_Seven17462.html
https://www.benchchem.com/product/b042265#thallium-i-acetate-chemical-properties-and-physical-description
https://www.benchchem.com/product/b042265#thallium-i-acetate-chemical-properties-and-physical-description
https://www.benchchem.com/product/b042265#thallium-i-acetate-chemical-properties-and-physical-description
https://www.benchchem.com/product/b042265#thallium-i-acetate-chemical-properties-and-physical-description
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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